Benzyl acetate

Specification

• Description: Benzyl acetate is a colorless liquid with an odor of pears. (USCG, 1999); Benzyl acetate is the acetate ester of benzyl alcohol. It has a role as a metabolite. It is an acetate ester and a benzyl ester.; Benzyl acetate is a natural product found in Mandragora autumnalis, Streptomyces, and other organisms with data available.; Benzyl acetate is found in alcoholic beverages. Benzyl acetate occurs in jasmine, apple, cherry, guava fruit and peel, wine grape, white wine, tea, plum, cooked rice, Bourbon vanilla, naranjila fruit (Solanum quitoense), Chinese cabbage and quince. Benzyl acetate is a flavouring agent Benzyl acetate is an organic compound with the molecular formula C9H10O2. It is the ester formed by condensation of benzyl alcohol and acetic acid. It is one of many compounds that is attractive to males of various species of orchid bees, who apparently gather the chemical to synthesize pheromones; it is commonly used as bait to attract and collect these bees for study. Benzyl acetate belongs to the family of Benzyloxycarbonyls. These are organic compounds containing a carbonyl group substituted with a benzyloxyl group.
• CAS No.: 140-11-4
• Molecular Formula: C9H10O2; C9H10O2; CH3COOCH2C6H5
• Molecular Weight: 150.17 g/mol
• IUPAC Name: benzyl acetate
• Standard InChI: InChI=1S/C9H10O2/c1-8(10)11-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3
• Standard InChI Key: QUKGYYKBILRGFE-UHFFFAOYSA-N
• SMILES: CC(=O)OCC1=CC=CC=C1
• Canonical SMILES: CC(=O)OCC1=CC=CC=C1
• Boiling Point: 419.9 °F at 760 mmHg (NTP, 1992); 213 °C; Bp: 134 °C at 102 mm Hg; 212.00 to 215.00 °C. @ 760.00 mm Hg; 212 °C; 419.9 °F
• Colorform: WATER-WHITE LIQUID
• Flash Point: 195 °F (NFPA, 2010); 90 °C (closed cup); 90 °C c.c.; 195 °F
• Melting Point: -60.7 °F (NTP, 1992); -51 °C; -51.3 °C; -60.7 °F